Cas no 796038-20-5 (4-Piperidineethanamine,a,1-dimethyl-)

• Product Name: 4-Piperidineethanamine,a,1-dimethyl-
• CAS No: 796038-20-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 556495
• Update Time: 2025-10-19

4-Piperidineethanamine,a,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanamine,a,1-dimethyl-
• 4-Piperidineethanamine,alpha,1-dimethyl-(9CI)

• Inchi： 1S/C9H20N2/c1-8(10)7-9-3-5-11(2)6-4-9/h8-9H,3-7,10H2,1-2H3
• InChI Key： XDHHUQDWEHRFJO-UHFFFAOYSA-N
• SMILES： C(C1CCN(C)CC1)C(N)C

Computed Properties

• Exact Mass: 156.163
• Monoisotopic Mass: 156.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidineethanamine,a,1-dimethyl-

Comprehensive Analysis of 4-Piperidineethanamine, α,1-dimethyl- (CAS No. 796038-20-5): Properties, Applications, and Industry Trends

4-Piperidineethanamine, α,1-dimethyl- (CAS No. 796038-20-5) is a specialized organic compound with a piperidine backbone, widely recognized for its versatility in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "4-Piperidineethanamine synthesis", "CAS 796038-20-5 applications", and "α,1-dimethyl derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 4-Piperidineethanamine, α,1-dimethyl- features a piperidine ring substituted with an ethylamine group and two methyl groups at specific positions. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in developing novel compounds for therapeutic research, particularly in targeting neurological pathways. Keywords such as "piperidine-based intermediates" and "drug discovery building blocks" are increasingly associated with this compound, aligning with the pharmaceutical industry's focus on precision medicine.

In the context of sustainability and green chemistry, 4-Piperidineethanamine, α,1-dimethyl- has been explored for eco-friendly synthesis routes. Innovations in catalytic processes and solvent-free reactions have reduced the environmental footprint of its production. Searches for "sustainable synthesis of CAS 796038-20-5" and "green chemistry approaches" reflect this trend. Additionally, the compound's compatibility with automated high-throughput screening systems has positioned it as a key player in combinatorial chemistry, addressing the demand for "high-efficiency chemical libraries".

From a commercial perspective, the global market for 4-Piperidineethanamine derivatives is expanding, driven by advancements in personalized medicine and bioconjugation techniques. Analytical methods such as HPLC and LC-MS are critical for quality control, with queries like "CAS 796038-20-5 purity standards" and "analytical characterization" frequently appearing in scientific databases. Regulatory compliance, particularly in regions with stringent chemical safety laws, further emphasizes the need for precise documentation and handling protocols.

Future research directions for 4-Piperidineethanamine, α,1-dimethyl- include its potential in material science, such as polymer modification and surface functionalization. Emerging keywords like "smart materials applications" and "nanotechnology integration" underscore its interdisciplinary appeal. Collaborative efforts between academia and industry continue to uncover new functionalities, ensuring its prominence in next-generation chemical innovations.